Cas no 1801766-72-2 (tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate)
tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-methyl-1-oxo-8-azaspiro[4.5]decane-8-carboxylate
- tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate
-
- Inchi: 1S/C15H25NO3/c1-11-5-6-15(12(11)17)7-9-16(10-8-15)13(18)19-14(2,3)4/h11H,5-10H2,1-4H3
- InChI Key: LJNLKEYYNRZPLO-UHFFFAOYSA-N
- SMILES: C1(=O)C2(CCN(C(OC(C)(C)C)=O)CC2)CCC1C
tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128522-100mg |
tert-Butyl 2-methyl-1-oxo-8-azaspiro[4.5]decane-8-carboxylate |
1801766-72-2 | 98% | 100mg |
¥2569 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128522-250mg |
tert-Butyl 2-methyl-1-oxo-8-azaspiro[4.5]decane-8-carboxylate |
1801766-72-2 | 98% | 250mg |
¥3830 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128522-500mg |
tert-Butyl 2-methyl-1-oxo-8-azaspiro[4.5]decane-8-carboxylate |
1801766-72-2 | 98% | 500mg |
¥5933 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128522-1g |
tert-Butyl 2-methyl-1-oxo-8-azaspiro[4.5]decane-8-carboxylate |
1801766-72-2 | 98% | 1g |
¥8208 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128522-5g |
tert-Butyl 2-methyl-1-oxo-8-azaspiro[4.5]decane-8-carboxylate |
1801766-72-2 | 98% | 5g |
¥28727 | 2023-04-15 | |
| Chemenu | CM536969-100mg |
tert-Butyl 2-methyl-1-oxo-8-azaspiro[4.5]decane-8-carboxylate |
1801766-72-2 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM536969-250mg |
tert-Butyl 2-methyl-1-oxo-8-azaspiro[4.5]decane-8-carboxylate |
1801766-72-2 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS62646-100MG |
tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate |
1801766-72-2 | 95% | 100MG |
¥ 1,570.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS62646-250MG |
tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate |
1801766-72-2 | 95% | 250MG |
¥ 2,508.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS62646-500MG |
tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate |
1801766-72-2 | 95% | 500MG |
¥ 4,184.00 | 2023-04-14 |
tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate
Comprehensive Guide to tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1801766-72-2)
tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1801766-72-2) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This spirocyclic compound features a unique structural framework, combining a tert-butyl carboxylate group with a 3-methyl-4-oxo-8-azaspiro[4.5]decane core. Its molecular complexity makes it a valuable intermediate in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.
The compound's CAS number 1801766-72-2 is frequently searched by researchers and chemists looking for high-purity intermediates. With the growing demand for spirocyclic scaffolds in medicinal chemistry, tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate has gained attention for its potential in designing novel bioactive molecules. Its azaspiro[4.5]decane structure is particularly relevant in the context of GPCR-targeted drugs, a hot topic in modern pharmacology.
From a synthetic perspective, this compound serves as a versatile building block for constructing nitrogen-containing heterocycles. The tert-butyl ester group offers excellent stability during multi-step syntheses while allowing for selective deprotection when needed. Recent publications highlight its utility in creating protease inhibitors and allosteric modulators, aligning with current trends in precision medicine development.
Analytical data for CAS 1801766-72-2 typically shows high purity (>97%) by HPLC, with characteristic NMR peaks confirming the spirocyclic architecture. The compound's physicochemical properties – including moderate solubility in organic solvents and stability under inert atmosphere – make it suitable for diverse medicinal chemistry applications. Researchers often inquire about its storage conditions (recommended at 2-8°C under nitrogen) and handling precautions (standard laboratory practices for non-hazardous compounds).
The pharmaceutical industry's shift toward three-dimensional molecular structures has increased demand for sophisticated intermediates like tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate. Its spiro center introduces conformational constraints that can enhance binding selectivity – a crucial factor in developing next-generation therapeutics with reduced off-target effects. This aligns perfectly with current drug discovery trends emphasizing molecular complexity over flat architectures.
Quality specifications for CAS 1801766-72-2 typically include rigorous controls for residual solvents and heavy metals, meeting ICH guidelines for pharmaceutical intermediates. The compound's synthetic route often involves catalytic asymmetric methods, reflecting the industry's focus on stereochemical purity. Suppliers frequently provide certificates of analysis detailing chiral purity, which is critical for biological activity studies.
In the context of green chemistry initiatives, synthetic protocols for 8-azaspiro[4.5]decane derivatives have evolved to minimize hazardous byproducts. The tert-butyl protecting group in this compound enables cleaner deprotection compared to traditional benzyl groups, reducing the environmental impact of pharmaceutical manufacturing. This aspect resonates with growing concerns about sustainable drug production.
Patent literature reveals increasing applications of tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate in neurological disorder treatments, particularly for conditions like Parkinson's disease and neuropathic pain. The compound's structural features appear in several clinical candidates targeting dopamine receptors and ion channels, making it a subject of ongoing research interest.
For researchers exploring structure-activity relationships, this intermediate offers multiple sites for derivatization – the ketone at position 4 can undergo reductive amination, while the tert-butoxycarbonyl group can be selectively removed to reveal a secondary amine. Such flexibility explains its popularity in combinatorial chemistry and fragment-based drug design approaches.
The market for advanced pharmaceutical intermediates like CAS 1801766-72-2 continues to expand, driven by increased R&D spending in neurology and psychiatry drug development. Current pricing reflects both the compound's synthetic complexity and its value in accelerating lead optimization processes. Suppliers often offer custom synthesis and scale-up services to meet diverse research needs.
Analytical challenges associated with tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate typically involve distinguishing between possible diastereomers and confirming the spiro junction configuration. Advanced techniques like chiral HPLC and X-ray crystallography are frequently employed to characterize this compound, especially when used in asymmetric synthesis applications.
In summary, tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1801766-72-2) represents a sophisticated tool for modern drug discovery, combining structural novelty with synthetic versatility. Its growing importance mirrors broader trends toward three-dimensional drug scaffolds and targeted CNS therapies, making it a compound of significant interest to both academic and industrial researchers.
1801766-72-2 (tert-butyl 3-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)